Cas no 100528-36-7 (2-(Decylsulfanyl)-4,5-dihydro-1H-imidazole)
100528-36-7 structure
Product Name:2-(Decylsulfanyl)-4,5-dihydro-1H-imidazole
CAS No:100528-36-7
MF:C13H26N2S
MW:242.423942089081
CID:5741371
PubChem ID:91647812
Update Time:2023-11-11
2-(Decylsulfanyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties
Names and Identifiers
-
- EN300-192048
- 2-(Decylsulfanyl)-4,5-dihydro-1H-imidazole
- 100528-36-7
- 1H-Imidazole, 2-(decylthio)-4,5-dihydro-
-
- Inchi: 1S/C13H26N2S/c1-2-3-4-5-6-7-8-9-12-16-13-14-10-11-15-13/h2-12H2,1H3,(H,14,15)
- InChI Key: CHSDMTMIOQSVJL-UHFFFAOYSA-N
- SMILES: S(C1=NCCN1)CCCCCCCCCC
Computed Properties
- Exact Mass: 242.18167001g/mol
- Monoisotopic Mass: 242.18167001g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 10
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 49.7Ų
Experimental Properties
- Density: 1.02±0.1 g/cm3(Predicted)
- Boiling Point: 342.7±25.0 °C(Predicted)
- pka: 8.90±0.40(Predicted)
2-(Decylsulfanyl)-4,5-dihydro-1H-imidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-192048-1.0g |
2-(decylsulfanyl)-4,5-dihydro-1H-imidazole |
100528-36-7 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-192048-0.05g |
2-(decylsulfanyl)-4,5-dihydro-1H-imidazole |
100528-36-7 | 0.05g |
$299.0 | 2023-09-17 | ||
| Enamine | EN300-192048-0.1g |
2-(decylsulfanyl)-4,5-dihydro-1H-imidazole |
100528-36-7 | 0.1g |
$314.0 | 2023-09-17 | ||
| Enamine | EN300-192048-0.25g |
2-(decylsulfanyl)-4,5-dihydro-1H-imidazole |
100528-36-7 | 0.25g |
$328.0 | 2023-09-17 | ||
| Enamine | EN300-192048-0.5g |
2-(decylsulfanyl)-4,5-dihydro-1H-imidazole |
100528-36-7 | 0.5g |
$341.0 | 2023-09-17 | ||
| Enamine | EN300-192048-1g |
2-(decylsulfanyl)-4,5-dihydro-1H-imidazole |
100528-36-7 | 1g |
$355.0 | 2023-09-17 | ||
| Enamine | EN300-192048-2.5g |
2-(decylsulfanyl)-4,5-dihydro-1H-imidazole |
100528-36-7 | 2.5g |
$697.0 | 2023-09-17 | ||
| Enamine | EN300-192048-5g |
2-(decylsulfanyl)-4,5-dihydro-1H-imidazole |
100528-36-7 | 5g |
$1033.0 | 2023-09-17 | ||
| Enamine | EN300-192048-10g |
2-(decylsulfanyl)-4,5-dihydro-1H-imidazole |
100528-36-7 | 10g |
$1531.0 | 2023-09-17 |
2-(Decylsulfanyl)-4,5-dihydro-1H-imidazole Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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